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Compound of Interest

Compound Name: Ascorbyl Stearate

Cat. No.: B568276 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive analysis of the lipophilic characteristics of

ascorbyl stearate and its subsequent interactions with the cell membrane. It delves into its

physicochemical properties, its influence on membrane dynamics, and the downstream cellular

consequences.

Physicochemical Properties of Ascorbyl Stearate
Ascorbyl stearate is a lipophilic derivative of ascorbic acid (Vitamin C), synthesized to

enhance its penetration through the lipid-rich cell membrane. The addition of a stearic acid tail

significantly increases its lipophilicity, a critical factor for its bioavailability and efficacy within

cellular systems.

Table 1: Quantitative Physicochemical Data of Ascorbyl Stearate
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Property Value

Molecular Formula C24H42O7[1][2][3]

Molecular Weight 442.59 g/mol [1][2][4]

LogP (Octanol/Water Partition Coefficient) 6.11[4]

Water Solubility 0.0015 g/L[4]

Physical State White or yellowish-white powder[2]

Solubility Insoluble in water, soluble in ethanol[2]

Interaction with Cell Membranes
The high lipophilicity of ascorbyl stearate governs its interaction with the lipid bilayer of cell

membranes, leading to significant effects on membrane structure and function.

Due to its amphipathic nature, ascorbyl stearate orients itself within the cell membrane with its

hydrophobic stearate tail embedded in the lipid core and the hydrophilic ascorbyl head group

positioned near the aqueous interface.

The incorporation of the rigid stearoyl chain of ascorbyl stearate into the membrane interior

can decrease membrane fluidity. This alteration in the physical state of the membrane can, in

turn, modulate its permeability to various ions and small molecules.

Experimental Protocols
The following section details standard methodologies for characterizing the lipophilic properties

of ascorbyl stearate and its effects on cell membranes.

The shake-flask method is a classical approach to determine the LogP of a compound.

Protocol:

Phase Preparation: Equilibrate n-octanol and water to create mutually saturated phases.

Solute Partitioning: A known amount of ascorbyl stearate is dissolved in one phase, then

mixed with the other phase and shaken until equilibrium is reached.
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Phase Separation and Analysis: The two phases are separated, and the concentration of

ascorbyl stearate in each phase is determined using a suitable analytical technique like

HPLC.

LogP Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Experimental Workflow for LogP Determination

Preparation Partitioning Analysis Calculation

Equilibrate n-octanol and water Dissolve Ascorbyl Stearate Shake to Equilibrium Separate Phases Measure Concentrations Calculate LogP

Click to download full resolution via product page

Caption: Workflow for LogP determination of ascorbyl stearate.

This technique measures changes in the rotational diffusion of a fluorescent probe embedded

in the lipid bilayer.

Protocol:

Liposome Preparation: Prepare model membranes (liposomes) from phospholipids.

Incubation: Incubate the liposomes with varying concentrations of ascorbyl stearate.

Probe Labeling: Incorporate a fluorescent probe, such as DPH (1,6-diphenyl-1,3,5-

hexatriene), into the liposomes.

Anisotropy Measurement: Measure the fluorescence anisotropy using a fluorometer. A higher

anisotropy value corresponds to lower membrane fluidity.

Experimental Workflow for Membrane Fluidity Assay
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Preparation Labeling Measurement Analysis

Prepare Liposomes Incubate with Ascorbyl Stearate Add Fluorescent Probe Measure Fluorescence Anisotropy Correlate Anisotropy with Fluidity
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Caption: Workflow for assessing membrane fluidity.

Cellular Signaling Pathways
The primary role of ascorbyl stearate at the cell membrane is as an antioxidant. It protects the

membrane from lipid peroxidation by scavenging reactive oxygen species (ROS).

By embedding within the lipid bilayer, ascorbyl stearate is strategically positioned to intercept

and neutralize lipid peroxyl radicals, thus breaking the chain reaction of lipid peroxidation and

preserving membrane integrity.

Signaling Pathway: Inhibition of Lipid Peroxidation
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Caption: Ascorbyl stearate's role in halting lipid peroxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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